Cas no 89479-61-8 (ethyl 2-(cyclopentylamino)acetate)

• Product Name: ethyl 2-(cyclopentylamino)acetate
• CAS No: 89479-61-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 599031
• PubChem ID: 13089662
• Update Time: 2025-05-20

ethyl 2-(cyclopentylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-cyclopentyl-, ethyl ester
• ethyl 2-(cyclopentylamino)acetate
• EN300-101849
• Z235648984
• 89479-61-8
• ethyl2-(cyclopentylamino)acetate
• FTUXHDGZWNYWNR-UHFFFAOYSA-N
• AKOS000252951
• Ethyl N-(cyclopentyl)glycinate
• SCHEMBL7324398
• ethyl-N-(cyclopentyl)glycinate

• Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-10-8-5-3-4-6-8/h8,10H,2-7H2,1H3
• InChI Key： FTUXHDGZWNYWNR-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1CCCC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-(cyclopentylamino)acetate

Introduction to Glycine, N-cyclopentyl-, ethyl ester (CAS No. 89479-61-8)

Glycine, N-cyclopentyl-, ethyl ester, with the chemical identifier CAS No. 89479-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, has been studied for its potential applications in drug development and molecular biology. The presence of both glycine and cyclopentyl moieties in its structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Glycine, N-cyclopentyl-, ethyl ester consists of an ethyl ester group attached to the nitrogen atom of a glycine residue, which is further substituted with a cyclopentyl group. This configuration not only influences its reactivity but also its solubility and interaction with biological targets. The compound's ability to serve as a building block in the synthesis of more complex molecules has made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative compounds that can modulate biological pathways effectively. Glycine, N-cyclopentyl-, ethyl ester has been investigated for its potential role in the development of small-molecule drugs targeting various diseases. Its structural features suggest that it could interact with enzymes and receptors in a manner that is conducive to therapeutic intervention. For instance, studies have hinted at its possible application in the synthesis of protease inhibitors, which are crucial in treating conditions such as cancer and inflammation.

One of the most compelling aspects of Glycine, N-cyclopentyl-, ethyl ester is its versatility as a synthetic intermediate. The compound's reactivity allows for further functionalization, enabling chemists to tailor its properties for specific applications. This flexibility has been exploited in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and efficacy. Such peptidomimetics have shown promise in preclinical studies as potential treatments for neurological disorders and infectious diseases.

The cyclopentyl group in the structure of Glycine, N-cyclopentyl-, ethyl ester contributes to its unique physicochemical properties, including reduced polarity and improved bioavailability. These characteristics are particularly advantageous when designing drugs intended for oral administration or topical application. Additionally, the compound's stability under various conditions makes it suitable for industrial-scale synthesis, ensuring consistent quality and supply for research and commercial purposes.

Recent advancements in computational chemistry have also highlighted the potential of Glycine, N-cyclopentyl-, ethyl ester as a scaffold for drug discovery. Molecular modeling studies have demonstrated its ability to bind to specific pockets on target proteins with high affinity. This has led to the identification of novel lead compounds that are being further optimized through structure-activity relationship (SAR) studies. Such efforts are critical in accelerating the development of next-generation therapeutics that can address unmet medical needs.

The role of Glycine, N-cyclopentyl-, ethyl ester in medicinal chemistry extends beyond its use as a synthetic intermediate. It has also been explored as a potential chiral auxiliary in asymmetric synthesis, where its structural features facilitate the formation of enantiomerically pure compounds. Chiral drugs are essential in medicine due to their selective interaction with biological systems, often leading to improved therapeutic outcomes and reduced side effects.

In conclusion, Glycine, N-cyclopentyl-, ethyl ester (CAS No. 89479-61-8) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural composition and versatile reactivity make it a valuable asset for scientists working on drug development and molecular biology. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to the discovery and creation of innovative treatments for various diseases.